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Compound Focus: 6-Methyl-1-heptanol

CAS No.: 26952-21-6

Cat. No.: S581708

Key Properties of 6-Methyl-1-Heptanol

For researchers, understanding the fundamental properties of a compound is the first step in controlling its
behavior in experiments. The table below summarizes key quantitative data for 6-Methyl-1-heptanol (CAS

1653-40-3).

Property Value Unit Source | Notes
Molecular Formula CsHi1s0 - [1] [2]
Molar Mass 130.23 g/mol [1][2]
Boiling Point 187 °C [2]
460.15 - 460.75 K NIST data [3]
Density 0.8175 g/cm3 [2]
Vapor Pressure 1.33 kPa @ 357.25 K [3]
202.66 kPa @ 484.56 K [3]
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Property Value Unit Source | Notes
Enthalpy of Vaporization (AvapH°®) 49.69 kJ/mol Joback Calculated [3]
Critical Temperature (Tc) 637.10 K Joback Calculated [3]
Critical Pressure (Pc) 2811.36 kPa Joback Calculated [3]
Refractive Index 1.4255 - [2]

Troubleshooting Guide: Controlling Volatility

Here are some common challenges and solutions related to managing the volatility of 6-Methyl-1-heptanol

in your applications.

Q1: How can I prevent the rapid evaporation of 6-Methyl-1-heptanol during high-temperature

reactions, which leads to inconsistent reagent concentration?

e Problem: The compound is being lost from the reaction mixture.

e Solution: Implement a reflux setup. This involves condensing the vapor back into the reaction flask,
maintaining a constant volume and concentration. For very precise control, consider using a
temperature-controlled addition funnel to introduce the compound slowly into the reaction vessel.

¢ Related Property: The boiling point data is key here. Planning reaction temperatures significantly
below its boiling point (187°C) and using reflux just below this temperature are standard practices [2].

Q2: What strategies can I use to improve the shelf-life and stability of formulations containing 6-

Methyl-1-heptanol?

e Problem: The formulation changes over time due to evaporation.
e Solution:

o Storage Conditions: Always store the compound and its formulations in a refrigerated
environment, as recommended by suppliers [2]. Use airtight containers to minimize
headspace.

o Formulation Engineering: In mixtures like fragrances or agrochemicals, volatility can be
controlled by blending with higher-boiling-point solvents or using polymer-based encapsulation
to slow the release rate [1].
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Q3: How can I accurately predict and control the release rate of 6-Methyl-1-heptanol in a product like

a sustained-release fragrance?

¢ Problem: Need to model and control the evaporation rate.

e Solution: Utilize vapor pressure data. The Clausius-Clapeyron equation, which uses vapor
pressure values at different temperatures (like those available from NIST/TRC data), can model the
evaporation rate [4] [3]. This allows you to design your formulation based on scientific principles
rather than trial-and-error.

Experimental Workflow for Volatility Management

The following diagram summarizes the logical process a researcher can follow to address volatility in their

experimental design.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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